Cas no 80764-46-1 (Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-)
80764-46-1 structure
Product Name:Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-
CAS No:80764-46-1
MF:C16H14O5
MW:286.279365062714
CID:705056
PubChem ID:12930765
Update Time:2025-04-19
Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-
- 3-methoxy-2-(2-methoxybenzoyl)benzoic acid
- DTXSID50513256
- 80764-46-1
-
- Inchi: 1S/C16H14O5/c1-20-12-8-4-3-6-10(12)15(17)14-11(16(18)19)7-5-9-13(14)21-2/h3-9H,1-2H3,(H,18,19)
- InChI Key: JRLGAHSOAVMZPW-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(C(=O)O)=C1C(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 286.08412354g/mol
- Monoisotopic Mass: 286.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 72.8Ų
Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
80764-46-1 (Benzoic acid, 3-methoxy-2-(2-methoxybenzoyl)-) Related Products
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